3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide
Overview
Description
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide, also known as TAK-915, is a novel compound that has been developed as a potential treatment for cognitive disorders such as Alzheimer's disease. TAK-915 belongs to the class of compounds known as benzothiophenes, which have been shown to have a variety of pharmacological activities.
Mechanism of Action
The exact mechanism of action of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to work by targeting the glutamatergic system in the brain. Specifically, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is thought to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in learning and memory.
Biochemical and Physiological Effects:
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. In addition to improving cognitive function, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to increase the release of acetylcholine in the brain, which is a key neurotransmitter involved in memory and learning. 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide for lab experiments is its specificity for the NMDA receptor. This makes it a useful tool for studying the role of this receptor in cognitive function and for developing new treatments for cognitive disorders. However, one limitation of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is that it has not yet been tested in humans, so its safety and efficacy in humans is not yet fully known.
Future Directions
There are a number of potential future directions for research on 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide. One area of interest is in developing new treatments for cognitive disorders based on the mechanism of action of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide. Another potential direction is in studying the effects of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide on other brain regions and neurotransmitter systems. Finally, further research is needed to determine the safety and efficacy of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide in humans, and to develop new methods for delivering the compound to the brain.
Scientific Research Applications
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been the subject of extensive scientific research due to its potential as a treatment for cognitive disorders. In preclinical studies, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease and other cognitive disorders.
properties
IUPAC Name |
3-chloro-N-(1-ethylpiperidin-4-yl)-6-fluoro-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClFN2OS/c1-2-20-7-5-11(6-8-20)19-16(21)15-14(17)12-4-3-10(18)9-13(12)22-15/h3-4,9,11H,2,5-8H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOXXKGBALSIAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClFN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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